2,4-dimethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H24N2O3/c1-26-15-8-9-17(21(12-15)27-2)22(25)23-13-14-7-10-20-18(11-14)16-5-3-4-6-19(16)24-20/h7-12,24H,3-6,13H2,1-2H3,(H,23,25)
• InChI Key: IEKIHNWMAKEVPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCC2=CC3=C(C=C2)NC4=C3CCCC4)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

This compound is a derivative of carbazole, which is a tricyclic compound containing a pyrrole ring fused on either side to a benzene ring. The specific compound you’re asking about has additional functional groups, including dimethoxy groups and a benzamide group, which could significantly alter its properties and behavior.

Chemical Reactions Analysis

Carbazole derivatives can undergo various chemical reactions depending on the nature of the selected reactant. The reaction could proceed at the multiple bond of cyclohexene ring, leading to its cleavage and isolation of 3,4,5,6-tetrahydro-1 H -1-benzazonine-2,7-dione.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• The compound’s photophysical properties make it suitable as a fluorescent probe. . These studies utilize steady-state and time-resolved fluorescence techniques to monitor binding interactions and assess the degree of restrictions imposed by the microenvironments of serum albumins.

Biological Studies and Drug Delivery

• Serum albumins play a crucial role in drug transport and solubility enhancement. .
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Antioxidant and Anti-Stress Properties

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Photophysics and Spectroscopic Studies

• Researchers have investigated the photophysical behavior of this compound in solution. .
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Phosphodiesterase Inhibition

• . Further research could explore this aspect.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Carbazole derivatives have exhibited a broad spectrum of biological activity, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis methods, investigation of its properties, and evaluation of its potential applications, particularly in the context of its biological activity.